N-(2,4-difluorophenyl)-2-(5-methoxy-1-methyl-2,4-dioxo-1,2-dihydropyrido[2,3-d]pyrimidin-3(4H)-yl)acetamide

• IUPAC Name: N-(2,4-difluorophenyl)-2-(5-methoxy-1-methyl-2,4-dioxopyrido[2,3-d]pyrimidin-3-yl)acetamide
• InChI: InChI=1S/C17H14F2N4O4/c1-22-15-14(12(27-2)5-6-20-15)16(25)23(17(22)26)8-13(24)21-11-4-3-9(18)7-10(11)19/h3-7H,8H2,1-2H3,(H,21,24)
• InChI Key: IAZGMDQVTAPZBE-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=NC=CC(=C2C(=O)N(C1=O)CC(=O)NC3=C(C=C(C=C3)F)F)OC
• Molecular Formula: C17H14F2N4O4
• Molecular Weight: 376.31 g/mol

Description

N-(2,4-difluorophenyl)-2-(5-methoxy-1-methyl-2,4-dioxo-1,2-dihydropyrido[2,3-d]pyrimidin-3(4H)-yl)acetamide is a useful research compound. Its molecular formula is C17H14F2N4O4 and its molecular weight is 376.32. The purity is usually 95%.
BenchChem offers high-quality N-(2,4-difluorophenyl)-2-(5-methoxy-1-methyl-2,4-dioxo-1,2-dihydropyrido[2,3-d]pyrimidin-3(4H)-yl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(2,4-difluorophenyl)-2-(5-methoxy-1-methyl-2,4-dioxo-1,2-dihydropyrido[2,3-d]pyrimidin-3(4H)-yl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Radioligand Imaging with PET

A study by Dollé et al. (2008) focuses on the radiosynthesis of [18F]PBR111, a radioligand for imaging the translocator protein (18 kDa) with positron emission tomography (PET). The study showcases the potential of certain 2-phenylpyrazolo[1,5-a]pyrimidineacetamides, which share structural motifs with the compound , in developing diagnostic tools for neurological disorders (Dollé, F., Hinnen, F., Damont, A., Kuhnast, B., Fookes, C., Pham, T., Tavitian, B., & Katsifis, A., 2008).

Anticancer Activity

Al-Sanea et al. (2020) investigated certain 2-[3-phenyl-4-(pyrimidin-4-yl)-1H-pyrazol1-yl]acetamide derivatives for their in vitro cytotoxic activity against a panel of 60 cancer cell lines. This research underscores the potential therapeutic applications of pyrimidine derivatives in developing new anticancer agents, highlighting the versatility and significance of these compounds in medicinal chemistry (Al-Sanea, M. M., Parambi, D. G., Shaker, M., Elsherif, H., Elshemy, H. A., Bakr, R. B., Al-Warhi, T., Gamal, M., & Abdelgawad, M., 2020).

HIV-1 Protease Inhibitors

Zhu et al. (2019) demonstrated that introducing pyrimidine bases as P2 ligands in HIV-1 protease inhibitors could enhance the compounds' potency due to carbonyl and amino groups promoting extensive hydrogen bonding interactions. This study illustrates the strategic modification of pyrimidine derivatives to combat drug-resistant strains of HIV-1, showcasing the critical role of chemical synthesis in addressing global health challenges (Zhu, M., Ma, L., Zhou, H., Dong, B., Wang, Y., Wang, Z., Zhou, J., Zhang, G., Wang, J., Liang, C., Cen, S., & Wang, Y., 2019).

Herbicidal Applications

Novel N-(2-fluoro-5-(3-methyl-2,6-dioxo-4-(trifluoromethyl)-2,3-dihydropyrimidin-1(6H)-yl)phenyl)-2-phenoxyacetamide derivatives synthesized by Wu et al. (2011) demonstrated significant herbicidal activities against dicotyledonous weeds. This research highlights the application of pyrimidine derivatives in agricultural sciences, offering potential solutions for weed management (Wu, D., Sun, J., Huang, M., Mo, H., Wang, X., Li, H., Ren, Y., Hu, Z., He, L., & Yin, D., 2011).